2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(thiazol-2-yl)acetamide
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Description
2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H12N4O2S2 and its molecular weight is 308.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has been conducted on the synthesis of new heterocycles incorporating antipyrine moiety, which showcases methodologies for creating compounds with potential antimicrobial properties. A study detailed the synthesis of various heterocycles including pyrrole, pyridine, coumarin, and thiazole derivatives, which were evaluated for their antimicrobial activities (Bondock et al., 2008). This research demonstrates the versatility of heterocyclic chemistry in developing new antimicrobial agents.
Insecticidal Assessment
Another study focused on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. This work highlights the potential of these compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).
Synthetic Routes to Thiazolo[3,2-a]pyrimidinones
A publication by Janardhan et al. (2014) introduced synthetic routes for the formation of ring-annulated thiazolo[3,2-a]pyrimidinone products using doubly electrophilic building blocks. These findings contribute to the field of synthetic organic chemistry, offering new pathways for creating complex molecules with potential biological activities (Janardhan et al., 2014).
Antinociceptive and Anti-inflammatory Properties
Research into thiazolopyrimidine derivatives has shown significant potential in the development of antinociceptive and anti-inflammatory agents. A study by Selvam et al. (2012) synthesized and evaluated a series of heterocyclic compounds for their antinociceptive activity and anti-inflammatory properties, indicating the therapeutic potential of these compounds in pain and inflammation management (Selvam et al., 2012).
Properties
IUPAC Name |
2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2S2/c1-7-4-10(18)16-8(6-20-12(16)14-7)5-9(17)15-11-13-2-3-19-11/h2-4,8H,5-6H2,1H3,(H,13,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMMDTXUUIPMNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.